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Compound of Interest

Compound Name: Isovanillin-d3

Cat. No.: B134186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isovanillin-d3, a deuterated

analog of isovanillin. It covers its molecular weight, physicochemical properties, and details on

its analytical determination. Furthermore, this guide outlines a detailed experimental protocol

for its synthesis and explores its metabolic pathway, particularly its role as an inhibitor of

aldehyde oxidase.

Core Data Summary
The key quantitative data for Isovanillin-d3 and its non-deuterated counterpart, isovanillin, are

summarized in the table below for easy comparison.
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Property Isovanillin-d3 Isovanillin

Molecular Formula C₈H₅D₃O₃ C₈H₈O₃

Molecular Weight 155.17 g/mol 152.15 g/mol [1]

CAS Number Not explicitly available 621-59-0[1]

Appearance White to tan to pink powder[1]

Melting Point 113-116 °C

Boiling Point 179 °C at 15 mmHg

Solubility Slightly soluble in water

Experimental Protocols
Determination of Molecular Weight and Isotopic
Enrichment
The molecular weight and isotopic enrichment of Isovanillin-d3 are critical parameters for its

use in research and drug development. Mass spectrometry and Nuclear Magnetic Resonance

(NMR) spectroscopy are the primary analytical techniques employed for this purpose.

1. Mass Spectrometry (MS):

Mass spectrometry is a powerful technique for the precise determination of the molecular

weight of a compound by measuring its mass-to-charge ratio (m/z). For isotopically labeled

compounds like Isovanillin-d3, MS can also be used to confirm the incorporation of deuterium

atoms and to quantify the level of isotopic enrichment.

Methodology:

Sample Preparation: A dilute solution of Isovanillin-d3 is prepared in a suitable volatile

solvent (e.g., methanol, acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized using an

appropriate technique. Electrospray ionization (ESI) is a common method for molecules

like isovanillin.
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Mass Analysis: The ions are accelerated into a mass analyzer (e.g., quadrupole, time-of-

flight), which separates them based on their m/z ratio.

Detection: The separated ions are detected, and a mass spectrum is generated, plotting

ion intensity versus m/z.

Data Interpretation: The mass spectrum of Isovanillin-d3 will show a molecular ion peak at

an m/z value corresponding to its deuterated molecular weight (~155.17). The presence of a

peak at m/z ~152.15 would indicate the presence of the non-deuterated isovanillin. The

relative intensities of these peaks can be used to calculate the isotopic enrichment.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy provides detailed information about the structure of a molecule. For

deuterated compounds, both ¹H NMR and ²H NMR can be utilized to confirm the position and

extent of deuterium incorporation.

Methodology:

Sample Preparation: A solution of Isovanillin-d3 is prepared in a suitable deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

¹H NMR Analysis: The absence or significant reduction of the signal corresponding to the

methoxy protons in the ¹H NMR spectrum, compared to the spectrum of non-deuterated

isovanillin, confirms the incorporation of deuterium at the methoxy group.

²H NMR Analysis: A ²H NMR spectrum will show a signal at the chemical shift

corresponding to the deuterium atoms in the methoxy group, providing direct evidence of

deuteration.

Data Interpretation: The integration of the remaining proton signals in the ¹H NMR spectrum

relative to an internal standard can be used to quantify the degree of deuteration.

Proposed Synthesis of Isovanillin-d3
While a specific, detailed protocol for the synthesis of Isovanillin-d3 is not readily available in

the published literature, a reliable method can be proposed based on the known synthesis of

vanillin-d3 and the principles of selective O-methylation. The key step is the selective
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methylation of the 4-hydroxyl group of 3,4-dihydroxybenzaldehyde (protocatechualdehyde)

using a deuterated methylating agent.

Materials:

3,4-Dihydroxybenzaldehyde (Protocatechualdehyde)

Deuterated iodomethane (CD₃I)

Potassium carbonate (K₂CO₃) or Sodium hydroxide (NaOH)

Dimethylformamide (DMF) or Acetone as solvent

Hydrochloric acid (HCl) for acidification

Ethyl acetate for extraction

Sodium sulfate (Na₂SO₄) for drying

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 3,4-dihydroxybenzaldehyde in a suitable solvent like DMF or acetone.

Addition of Base: Add a slight molar excess of a base, such as potassium carbonate or

sodium hydroxide, to the solution. The base will deprotonate the more acidic 4-hydroxyl

group preferentially.

Methylation: Slowly add one equivalent of deuterated iodomethane (CD₃I) to the reaction

mixture. The reaction is typically carried out at room temperature or with gentle heating.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to observe the consumption of the starting material and the formation

of the product.
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Work-up: Once the reaction is complete, the solvent is removed under reduced pressure.

The residue is then acidified with dilute HCl and extracted with ethyl acetate.

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is evaporated. The crude product is then purified by column

chromatography on silica gel to separate Isovanillin-d3 from any unreacted starting material

and the isomeric vanillin-d3.

Signaling Pathways and Experimental Workflows
Metabolic Pathway of Isovanillin
Isovanillin is a known selective inhibitor of aldehyde oxidase (AO).[2] Unlike many other

aldehydes, it is not a substrate for this enzyme. Instead, isovanillin is primarily metabolized by

aldehyde dehydrogenase (ALDH) to isovanillic acid.[2] This metabolic pathway is crucial for

understanding its biological activity and potential therapeutic applications.

Caption: Metabolic pathway of isovanillin.

Experimental Workflow for Synthesis and Analysis of
Isovanillin-d3
The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of Isovanillin-d3, as proposed in this guide.

Caption: Workflow for Isovanillin-d3 synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Isovanillin-d3: Molecular
Weight, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134186#isovanillin-d3-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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